Cas no 1806543-61-2 (5-Bromo-2-cyanophenylpropanal)

• Product Name: 5-Bromo-2-cyanophenylpropanal
• CAS No: 1806543-61-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4961531
• Update Time: 2023-08-24

5-Bromo-2-cyanophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyanophenylpropanal

• Inchi： 1S/C10H8BrNO/c1-7(6-13)10-4-9(11)3-2-8(10)5-12/h2-4,6-7H,1H3
• InChI Key： FPJBEXMXXIRJKX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9